Cas no 94071-06-4 (L-Valine,N-D-gluconoyl- (9CI))

L-Valine,N-D-gluconoyl- (9CI) structure
L-Valine,N-D-gluconoyl- (9CI) structure
Product name:L-Valine,N-D-gluconoyl- (9CI)
CAS No:94071-06-4
MF:C11H21NO8
MW:295.28634
CID:810170
PubChem ID:7909380

L-Valine,N-D-gluconoyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Valine,N-D-gluconoyl- (9CI)
    • (2S)-3-methyl-2-[[(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanoyl]amino]butanoic acid
    • N-D-gluconoyl-L-valine
    • 94071-06-4
    • DTXSID30240371
    • NS00039956
    • EINECS 301-806-8
    • Inchi: InChI=1S/C11H21NO8/c1-4(2)6(11(19)20)12-10(18)9(17)8(16)7(15)5(14)3-13/h4-9,13-17H,3H2,1-2H3,(H,12,18)(H,19,20)/t5-,6+,7-,8+,9-/m1/s1
    • InChI Key: ARPJJMSZXXSGRQ-QKCLAQEOSA-N
    • SMILES: CC(C)C(C(=O)O)NC(=O)C(C(C(C(CO)O)O)O)O

Computed Properties

  • Exact Mass: 295.12671663g/mol
  • Monoisotopic Mass: 295.12671663g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 168Ų

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